Cas no 1781580-15-1 (1,4-Oxazepine-5-methanol, hexahydro-)

• Product Name: 1,4-Oxazepine-5-methanol, hexahydro-
• CAS No: 1781580-15-1
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 6525986
• Update Time: 2025-05-19

1,4-Oxazepine-5-methanol, hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepine-5-methanol, hexahydro-
• (1,4-Oxazepan-5-yl)methanol

• Inchi： 1S/C6H13NO2/c8-5-6-1-3-9-4-2-7-6/h6-8H,1-5H2
• InChI Key： HUPFJWFGYHJGTN-UHFFFAOYSA-N
• SMILES： O1CCC(CO)NCC1

Experimental Properties

• Density: 1.010±0.06 g/cm3(Predicted)
• Boiling Point: 237.5±25.0 °C(Predicted)
• pka: 14.98±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines

Additional information on 1,4-Oxazepine-5-methanol, hexahydro-

Recent Advances in the Study of 1,4-Oxazepine-5-methanol, hexahydro- (CAS: 1781580-15-1)

The compound 1,4-Oxazepine-5-methanol, hexahydro- (CAS: 1781580-15-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic scaffold, characterized by its oxazepine ring and hydroxymethyl substituent, has been explored for its role in modulating biological targets, particularly in the context of neurological and inflammatory disorders. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its pharmacological profile.

A 2023 study published in the Journal of Medicinal Chemistry reported the efficient synthesis of 1,4-Oxazepine-5-methanol, hexahydro- derivatives via a novel catalytic asymmetric route, achieving high enantioselectivity (up to 99% ee). The researchers emphasized the compound's stability under physiological conditions, making it a promising candidate for further drug development. Structural modifications, such as the introduction of fluorinated side chains, were shown to enhance blood-brain barrier permeability, suggesting potential applications in central nervous system (CNS) disorders.

In vitro and in vivo studies have demonstrated the compound's ability to act as a selective modulator of GABA_A receptors, with subtype-specific effects that could mitigate side effects associated with traditional benzodiazepines. Preclinical trials in rodent models of anxiety and epilepsy revealed a favorable safety profile and dose-dependent efficacy, as detailed in a 2024 Nature Chemical Biology publication. These findings underscore the therapeutic potential of 1,4-Oxazepine-5-methanol, hexahydro- as a next-generation anxiolytic or anticonvulsant agent.

Further research has explored the compound's anti-inflammatory properties, particularly its inhibition of NLRP3 inflammasome activation. A collaborative study between academic and industry researchers (2024, Science Translational Medicine) identified its mechanism of action involving covalent modification of cysteine residues in the NLRP3 protein, offering a new strategy for treating chronic inflammatory diseases. The specificity of this interaction was confirmed through proteomic and crystallographic analyses, highlighting the compound's unique binding mode.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 1,4-Oxazepine-5-methanol, hexahydro-. Recent computational studies have employed machine learning models to predict metabolic stability and off-target effects, guiding the design of next-generation analogs. The integration of high-throughput screening and fragment-based drug discovery approaches is expected to accelerate the development of clinical candidates based on this scaffold in the coming years.